1-[(5-iodo-2-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole

• Molecular Formula: C13H10IN3O3S
• Molecular Weight: 415.21 g/mol
• IUPAC Name: 1-(5-iodo-2-methoxyphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C13H10IN3O3S/c1-20-12-7-6-9(14)8-13(12)21(18,19)17-11-5-3-2-4-10(11)15-16-17/h2-8H,1H3
• InChI Key: STAFACIBKDFOFS-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)I)S(=O)(=O)N2C3=CC=CC=C3N=N2

Description

1-[(5-iodo-2-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole, commonly known as IBT, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. IBT is a benzotriazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in the fields of biology and medicine.

Mechanism of Action

The mechanism of action of IBT is not fully understood, but it is believed to involve the inhibition of protein tyrosine phosphatases, which play a role in the regulation of cell growth and differentiation. IBT has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
IBT has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of the immune response. IBT has also been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using IBT in lab experiments is its versatility. IBT can be used in a variety of applications, including as a fluorescent probe, a photosensitizer, and an inhibitor of protein tyrosine phosphatases. However, one limitation of using IBT is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on IBT. One area of interest is the development of new drugs based on the anti-inflammatory and anti-tumor properties of IBT. Another area of interest is the use of IBT as a fluorescent probe for the detection of metal ions in biological samples. Additionally, further research is needed to fully understand the mechanism of action of IBT and its potential applications in scientific research.

Synthesis Methods

IBT can be synthesized using a variety of methods, including the reaction of 5-iodo-2-methoxyaniline with sulfonyl chloride followed by cyclization with sodium azide. Other methods include the reaction of 5-iodo-2-methoxyphenylamine with 1,2,3-benzotriazole-1-sulfonyl chloride in the presence of a base.

Scientific Research Applications

IBT has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions, as a photosensitizer for photodynamic therapy, and as an inhibitor of protein tyrosine phosphatases. IBT has also been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.